![molecular formula C13H16ClNO2 B3070479 1-[(4-Chlorophenyl)amino]cyclohexanecarboxylic acid CAS No. 100380-25-4](/img/structure/B3070479.png)
1-[(4-Chlorophenyl)amino]cyclohexanecarboxylic acid
Overview
Description
“1-[(4-Chlorophenyl)amino]cyclohexanecarboxylic acid” is a chemical compound with the molecular formula C13H14ClO2 . It is a derivative of cyclohexanecarboxylic acid, which is the carboxylic acid of cyclohexane . This compound is a nucleophilic reagent that reacts with amines by displacement of the amino group .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C13H15ClO2/c14-11-6-4-10(5-7-11)13(12(15)16)8-2-1-3-9-13/h4-7H,1-3,8-9H2,(H,15,16) . This indicates that the compound contains a cyclohexane ring attached to a carboxylic acid group and a 4-chlorophenyl group .Scientific Research Applications
Nylon-6 Precursor: Caprolactam Synthesis
Cyclohexanecarboxylic acid serves as a precursor in the production of caprolactam, a key intermediate for nylon-6 synthesis. Through a reaction with nitrosylsulfuric acid, it transforms into caprolactam, which subsequently polymerizes to form nylon-6. Nylon-6 is widely used in textiles, engineering plastics, and other industrial applications .
Anti-Allergic Activities
Novel derivatives of cyclohexanecarboxylic acid have been designed, synthesized, and tested for their in vivo anti-allergic activities. These compounds exhibit potential as therapeutic agents for allergic conditions, although further research is needed to explore their efficacy and safety .
Oxidation to Cyclohexene
Cyclohexanecarboxylic acid can be oxidized to cyclohexene, an important intermediate in the synthesis of various organic compounds. Cyclohexene finds applications in the production of plastics, solvents, and fragrances .
Acid Chloride Formation: Cyclohexanecarbonyl Chloride
Under appropriate conditions, cyclohexanecarboxylic acid can be converted to its acid chloride derivative, cyclohexanecarbonyl chloride. Acid chlorides are versatile reagents used in organic synthesis, including the preparation of amides, esters, and other functional groups .
Pharmaceutical Research
Researchers explore cyclohexanecarboxylic acid and its derivatives for potential pharmaceutical applications. These investigations include studying their interactions with biological targets, evaluating their pharmacological properties, and assessing their safety profiles .
Chemical Intermediates and Fine Chemicals
Beyond its specific applications, cyclohexanecarboxylic acid serves as a building block for the synthesis of other fine chemicals. Chemists use it to create diverse compounds, such as fragrances, agrochemicals, and specialty materials .
properties
IUPAC Name |
1-(4-chloroanilino)cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2/c14-10-4-6-11(7-5-10)15-13(12(16)17)8-2-1-3-9-13/h4-7,15H,1-3,8-9H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCWLQLTAYBHQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(=O)O)NC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Chlorophenyl)amino]cyclohexanecarboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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